Cas no 108997-30-4 (2-Propen-1-one,1,3-bis(4-hydroxyphenyl)-, (2E)-)
108997-30-4 structure
Product Name:2-Propen-1-one,1,3-bis(4-hydroxyphenyl)-, (2E)-
CAS No:108997-30-4
MF:C15H12O3
MW:240.253984451294
CID:225717
PubChem ID:5467477
Update Time:2025-04-19
2-Propen-1-one,1,3-bis(4-hydroxyphenyl)-, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one,1,3-bis(4-hydroxyphenyl)-, (2E)-
- (E)-1,3-Bis(4-hydroxyphenyl)prop-2-en-1-one
- (2E)-1,3-Bis(4-hydroxyphenyl)prop-2-en-1-one
- 2-Propen-1-one, 1,3-bis(4-hydroxyphenyl)-
- 1,3-Bis-(4-hydroxy-phenyl)-prop-2-en-1-one
- (E)-1,3-Bis-(4-hydroxy-phenyl)-propenone
- LMPK12120193
- 4'',4-Dihydroxychalcone
- (E)-4,4'-Dihydroxychalcone
- Q27275509
- 4,4'-Dihydroxybenzylidene acetophenone
- 3600-61-1
- 1,3-bis(4-hydroxyphenyl)propenone
- 1,3-bis(4-hydroxyphenyl)prop-2-en-1-one
- 2-Propen-1-one,1,3-bis(4-hydroxyphenyl)-
- 2-Propen-1-one, 1,3-bis(4-hydroxyphenyl)-, (2E)-
- 2-Propen-1-one, 1,3-bis(4-hydroxyphenyl)-, (E)-
- SCHEMBL773588
- NSC-652891
- RVC 588 (chalcone)
- CKY3J88Z94
- PD181927
- 4,4'-Dihydroxychalcone
- Trans-4,4'-dihydroxychalcone
- UNII-CKY3J88Z94
- NSC652891
- 4,4'-Dihydroxychalcone, (E)-
- 108997-30-4
- CHEMBL145927
- BDBM50068224
- (E)-1,3-bis(4-Hydroxyphenyl)-2-propen-1-one
- 4,4''-dihydroxychalcone
- 4',4-Dihydroxychalcone
-
- Inchi: 1S/C15H12O3/c16-13-6-1-11(2-7-13)3-10-15(18)12-4-8-14(17)9-5-12/h1-10,16-17H/b10-3+
- InChI Key: FZQLEXXZAVVCCA-XCVCLJGOSA-N
- SMILES: OC1C=CC(=CC=1)C(/C=C/C1C=CC(=CC=1)O)=O
Computed Properties
- Exact Mass: 240.078644
- Monoisotopic Mass: 240.078644
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 57.5
Experimental Properties
- Density: 1.286
- Boiling Point: 469.8°Cat760mmHg
- Flash Point: 252°C
- Refractive Index: 1.684
2-Propen-1-one,1,3-bis(4-hydroxyphenyl)-, (2E)- Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
108997-30-4 (2-Propen-1-one,1,3-bis(4-hydroxyphenyl)-, (2E)-) Related Products
- 2373-89-9(4,4'-Dimethoxychalcone)
- 2657-25-2(4'-Hydroxychalcone)
- 20426-12-4(4-Hydroxychalcone)
- 22252-15-9(3-(4-Methoxyphenyl)-1-phenyl-2-propen-1-one)
- 959-33-1(4-Methoxychalcone)
- 42224-53-3(2-Propen-1-one,3-(2-hydroxyphenyl)-1-phenyl-, (2E)-)
- 644-78-0(2-Hydroxychalcone)
- 959-23-9(4'-Methoxychalcone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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